Cas no 26960-79-2 (Methanone,phenyl[4-[(phenylmethyl)thio]phenyl]-)

Methanone,phenyl[4-[(phenylmethyl)thio]phenyl]- structure
26960-79-2 structure
Product Name:Methanone,phenyl[4-[(phenylmethyl)thio]phenyl]-
CAS No:26960-79-2
MF:C20H16OS
MW:304.405444145203
CID:250321
PubChem ID:174341
Update Time:2025-04-19

Methanone,phenyl[4-[(phenylmethyl)thio]phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone,phenyl[4-[(phenylmethyl)thio]phenyl]-
    • benzyl 4-benzoylphenyl sulfide
    • [4-[(4-methylphenyl)thio]phenyl]-phenylmethanone
    • 4-(4-Methylphenylthio)benzophenone
    • {4-[(4-Methylphenyl)thio]phenyl}(phenyl)methanone
    • Phenyl (p-tolylthio)phenyl ketone
    • 26960-79-2
    • 4-(p-Tolylthio)benzophenone
    • MFCD00055651
    • CCG-245131
    • AKOS005440312
    • EINECS 281-064-9
    • [4-(4-methylphenyl)sulfanylphenyl]-phenyl-methanone
    • [4-(4-methylphenyl)sulfanylphenyl]-phenylmethanone
    • {4-[(4-methylphenyl)sulfanyl]phenyl}(phenyl)methanone
    • 4-Benzoyl 4'-Methyldiphenyl Sulfide
    • CS-W013966
    • SCHEMBL51730
    • Quantacure BMS
    • 4-(p-tolylthio) benzophenone
    • 4-Benzoyl 4'methyldiphenyl sulfide
    • Phenyl(4-(p-tolylthio)phenyl)methanone
    • Methanone, [4-[(4-methylphenyl)thio]phenyl]phenyl-
    • H11336
    • 4-benzoyl-4'-methyl diphenyl sulfide
    • W-104133
    • DBHQYYNDKZDVTN-UHFFFAOYSA-N
    • B1267
    • NS00061408
    • 4-Methyl-4-benzoyldiphenylsulfide
    • BRD-K50367503-001-01-7
    • DTXSID10888614
    • Kayacure BMS
    • A840666
    • C20H16OS
    • FT-0617633
    • 4-Methyl-4'-benzoyldiphenyl sulfide
    • 4-(p-Tolylthio)-benzophenone
    • AS-61693
    • (4-[(4-Methylphenyl)sulfanyl]phenyl)(phenyl)methanone #
    • 4-benzoyl-4'-methyldiphenyl sulfide
    • AC-16499
    • Methanone, (4-((4-methylphenyl)thio)phenyl)phenyl-
    • 83846-85-9
    • Inchi: 1S/C20H16OS/c1-15-7-11-18(12-8-15)22-19-13-9-17(10-14-19)20(21)16-5-3-2-4-6-16/h2-14H,1H3
    • InChI Key: DBHQYYNDKZDVTN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1C=CC(=CC=1)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 304.09228
  • Monoisotopic Mass: 304.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 5.20990
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